Cas no 832721-49-0 (Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl-)

• Product name: Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl-
• CAS No: 832721-49-0
• MF: C₉H₁₄O
• MW: 138.20686
• CID: 674380
• PubChem ID: 59986090

Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2,3,3a,4,7,7a-hexahydro-5-methyl-
• 5-methyl-2,3,3a,4,7,7a-hexahydro-1-benzofuran
• 832721-49-0
• DTXSID40733421
• SCHEMBL12152836

• Inchi： InChI=1S/C9H14O/c1-7-2-3-9-8(6-7)4-5-10-9/h2,8-9H,3-6H2,1H3
• InChI Key： PUHAAPKAAHLZGP-UHFFFAOYSA-N
• SMILES： CC1=CCC2C(C1)CCO2

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2Ų